Cas no 16016-00-5 (Pyrimidine,4,6-dichloro-5-[(4-methoxyphenyl)methyl]-)

• Product Name: Pyrimidine,4,6-dichloro-5-[(4-methoxyphenyl)methyl]-
• CAS No: 16016-00-5
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 121355
• PubChem ID: 578730
• Update Time: 2025-04-18

Pyrimidine,4,6-dichloro-5-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4,6-dichloro-5-[(4-methoxyphenyl)methyl]-
• 4,6-DICHLORO-5-(4-METHOXYBENZYL)PYRIMIDINE
• 4,6-dichloro-5-[(4-methoxyphenyl)methyl]pyrimidine
• EU-0012588
• ChemDiv2_001052
• CHEMBL1541116
• HMS2511G03
• MLS000566898
• CCG-112586
• BRD-K68174762-001-07-0
• XNMPLWCKNIJJCB-UHFFFAOYSA-N
• 16016-00-5
• HMS1371P18
• AKOS000545433
• SMR000174457
• DTXSID20342116
• 4,6-Dichloro-5-(4-methoxy-benzyl)-pyrimidine

• Inchi： 1S/C12H10Cl2N2O/c1-17-9-4-2-8(3-5-9)6-10-11(13)15-7-16-12(10)14/h2-5,7H,6H2,1H3
• InChI Key： XNMPLWCKNIJJCB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 268.0172
• Monoisotopic Mass: 268.017018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 4

Experimental Properties

• Density: 1.324
• Boiling Point: 388.8°Cat760mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.586
• PSA: 35.01